Cas no 1804446-42-1 (3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1804446-42-1
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4847896
• Update Time: 2025-10-10

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)5-1-4(9(12,13)14)3-15-6(5)2-7(16)17/h1,3,8H,2H2,(H,16,17)
• InChI Key： UKQNGUHUWAIVDS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CN=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804446-42-1): A Versatile Fluorinated Pyridine Derivative

The compound 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804446-42-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring both difluoromethyl and trifluoromethyl groups, this compound exhibits remarkable chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its pyridine-2-acetic acid backbone further enhances its utility in drug design and material science applications.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation antimicrobial agents and anti-inflammatory drugs. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in medicinal chemistry and drug discovery.

The synthesis of 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid involves advanced fluorination techniques, which are a hot topic in modern organic chemistry. Fluorinated compounds are often associated with improved lipophilicity and binding affinity, making them ideal candidates for pharmaceutical intermediates. This compound's CAS No. 1804446-42-1 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in industrial and academic research.

Beyond pharmaceuticals, 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid has potential applications in agrochemicals. Its structural motifs are found in herbicides and fungicides, where fluorinated groups enhance efficacy and environmental stability. With increasing global focus on sustainable agriculture, this compound is being explored for its role in developing eco-friendly crop protection solutions.

From a technical perspective, the compound's physicochemical properties, such as solubility and stability under various conditions, are critical for its practical use. Analytical methods like HPLC and NMR are commonly employed to characterize 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid, ensuring purity and consistency in research and production. These aspects are frequently queried by chemists and formulators seeking reliable data for their projects.

In conclusion, 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804446-42-1) represents a cutting-edge fluorinated building block with broad applications in life sciences and material innovation. Its unique combination of fluorine atoms and pyridine core positions it as a key player in the development of advanced therapeutic and agrochemical solutions. As research continues, this compound is expected to unlock new possibilities in green chemistry and precision medicine.